molecular formula C11H20N2O2 B1475373 4-Hydroxy-3-methyl-1-prolylpiperidine CAS No. 1595965-65-3

4-Hydroxy-3-methyl-1-prolylpiperidine

Cat. No.: B1475373
CAS No.: 1595965-65-3
M. Wt: 212.29 g/mol
InChI Key: KRZLDTUABBBHMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-3-methyl-1-prolylpiperidine is a piperidine derivative featuring a hydroxy group at position 4, a methyl group at position 3, and a prolyl substituent on the piperidine nitrogen. Piperidine derivatives are widely studied in medicinal chemistry due to their bioactivity, particularly in central nervous system (CNS) targeting, analgesia, and enzyme inhibition. The prolyl moiety (a proline-derived group) introduces steric and electronic effects that may influence solubility, metabolic stability, and receptor binding compared to simpler N-alkylated piperidines.

Properties

CAS No.

1595965-65-3

Molecular Formula

C11H20N2O2

Molecular Weight

212.29 g/mol

IUPAC Name

(4-hydroxy-3-methylpiperidin-1-yl)-pyrrolidin-2-ylmethanone

InChI

InChI=1S/C11H20N2O2/c1-8-7-13(6-4-10(8)14)11(15)9-3-2-5-12-9/h8-10,12,14H,2-7H2,1H3

InChI Key

KRZLDTUABBBHMH-UHFFFAOYSA-N

SMILES

CC1CN(CCC1O)C(=O)C2CCCN2

Canonical SMILES

CC1CN(CCC1O)C(=O)C2CCCN2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogs and Their Properties

The following table summarizes key physical and synthetic properties of 4-Hydroxy-3-methyl-1-prolylpiperidine and its analogs:

Compound Name Molecular Formula Molecular Weight Melting Point (°C) Boiling Point (°C) Solubility Key Applications References
4-Hydroxy-3-methyl-1-prolylpiperidine Not reported Not reported Not reported Not reported Likely polar solvents Hypothetical CNS drugs -
4-Hydroxy-N-methyl-piperidine (h153) C₆H₁₃NO 115.18 29–31 211, 188 Ethanol, water Intermediate synthesis
(R)-N-Boc-3-methyl-piperidin-4-one C₁₁H₁₉NO₃ 213.27 Not reported Not reported Ethanol/water mixtures Analgesic intermediates
4-(3-(3-Methylpiperidin-1-yl)propoxy)benzaldehyde hydrochloride C₁₆H₂₂ClNO₃ 297.82 Not reported Not reported Polar aprotic solvents Pharmaceutical intermediate

Notes:

  • 4-Hydroxy-N-methyl-piperidine (h153): A simpler analog lacking the prolyl group. Its higher boiling point (211°C) and solubility in ethanol/water suggest utility in synthetic workflows. The hydroxy and N-methyl groups may enhance hydrophilicity compared to non-polar piperidines .
  • (R)-N-Boc-3-methyl-piperidin-4-one: Features a ketone at position 4 and a Boc-protected amine. The ketone increases electrophilicity, making it reactive in nucleophilic additions. Optimized synthesis routes use water as a solvent, reducing environmental impact .
  • 4-(3-(3-Methylpiperidin-1-yl)propoxy)benzaldehyde hydrochloride: Demonstrates the versatility of 3-methylpiperidine moieties in forming hybrid structures. The benzaldehyde group enables further functionalization (e.g., Schiff base formation) for drug discovery .
2.3. Pharmacological and Functional Comparisons
  • Bioactivity: Piperidine derivatives often exhibit CNS activity. The prolyl group in 4-Hydroxy-3-methyl-1-prolylpiperidine may enhance blood-brain barrier penetration compared to N-methyl or Boc-protected analogs.
  • Receptor Binding: The hydroxy group at position 4 may participate in hydrogen bonding with targets (e.g., opioid or serotonin receptors), similar to 4-hydroxypiperidine-based drugs .

Research Findings and Innovations

  • Synthesis Efficiency: highlights advancements in piperidine synthesis, such as solvent optimization (water instead of organic solvents) and crystallization control, which could be adapted for 4-Hydroxy-3-methyl-1-prolylpiperidine production .
  • Purity and Scalability: The stringent impurity control in (R)-N-Boc-3-methyl-piperidin-4-one synthesis (99.5% purity) sets a benchmark for manufacturing structurally complex piperidines .
  • Environmental Impact: Green chemistry approaches (e.g., aqueous reactions) used in analog synthesis align with trends toward sustainable pharmaceutical production .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.